Cas no 55001-17-7 (3-Buten-2-one, 4,4'-(2,5-furandiyl)bis-)

• Product Name: 3-Buten-2-one, 4,4'-(2,5-furandiyl)bis-
• CAS No: 55001-17-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 353104
• PubChem ID: 71364360
• Update Time: 2025-04-19

3-Buten-2-one, 4,4'-(2,5-furandiyl)bis- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4,4'-(2,5-furandiyl)bis-
• 4-[5-(3-oxobut-1-enyl)furan-2-yl]but-3-en-2-one
• 55001-17-7
• 4,4'-(Furan-2,5-diyl)di(but-3-en-2-one)
• DTXSID10787835

• Inchi： 1S/C12H12O3/c1-9(13)3-5-11-7-8-12(15-11)6-4-10(2)14/h3-8H,1-2H3
• InChI Key： OLUZMNNMULBKNP-UHFFFAOYSA-N
• SMILES： O1C(C=CC(C)=O)=CC=C1C=CC(C)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28